Cas no 79098-88-7 (3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one)

• Product Name: 3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one
• CAS No: 79098-88-7
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 1069462
• PubChem ID: 13051021
• Update Time: 2025-05-22

3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one
• 1-benzyl-4-(1,2,3,4-tetrahydro-2-oxo-3-quinazolinyl)piperidine
• 3-(1-Benzyl-4-piperidinyl)-3,4-dihydro-2(1H)-quinazolinone
• FH-0721
• IIJKKEKDXSQIEH-UHFFFAOYSA-N
• MFCD20268149
• 1-Benzyl-4-[3,4-dihydro-2(1H)-quinazolinon-3-yl]-piperidine
• 3-(1-BENZYLPIPERIDIN-4-YL)-1,4-DIHYDROQUINAZOLIN-2-ONE
• 3-(1-Benzyl-piperidin-4-yl)-3,4-dihydro-1H-quinazolin-2-one
• 3-(1-Benzylpiperidin-4-yl)-3,4-dihydroquinazolin-2(1H)-one
• SCHEMBL9046543
• CS-0455815
• 79098-88-7
• AKOS016340178
• G62123
• DB-337077

• MDL： MFCD20268149
• Inchi： 1S/C20H23N3O/c24-20-21-19-9-5-4-8-17(19)15-23(20)18-10-12-22(13-11-18)14-16-6-2-1-3-7-16/h1-9,18H,10-15H2,(H,21,24)
• InChI Key： IIJKKEKDXSQIEH-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2CN1C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 321.184112366g/mol
• Monoisotopic Mass: 321.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 522.5±50.0 °C at 760 mmHg
• Flash Point: 269.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one

Comprehensive Overview of 3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 79098-88-7): Structure, Applications, and Research Insights

3-(1-Benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one (CAS 79098-88-7) is a heterocyclic compound featuring a quinazolinone core fused with a piperidine moiety. This unique molecular architecture has garnered significant attention in pharmaceutical and chemical research due to its potential bioactivity and versatility in drug design. The compound's benzylpiperidine subunit is particularly noteworthy, as it is a common pharmacophore in central nervous system (CNS)-targeting agents, while the tetrahydroquinazolinone scaffold is associated with diverse biological activities.

Recent studies highlight the growing interest in quinazolinone derivatives like 79098-88-7, driven by their structural similarity to natural alkaloids and synthetic drug candidates. Researchers frequently investigate such compounds for their potential interactions with neurotransmitter receptors or enzyme inhibition properties. The presence of both hydrogen bond acceptors (carbonyl group) and donors (NH group) in its structure makes it a compelling subject for molecular docking studies and structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, CAS 79098-88-7 exemplifies modern trends in scaffold hopping—a strategy where chemists modify core structures to optimize drug-like properties. Its synthesis typically involves multi-step reactions, including cyclocondensation and N-alkylation, which are frequently discussed in organic chemistry forums. The compound's logP value and polar surface area suggest moderate blood-brain barrier permeability, a hot topic in neuropharmacology research.

In material science applications, derivatives of 3-(1-benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one have been explored as fluorescent probes due to their conjugated systems. This aligns with the increasing demand for small-molecule sensors in biochemical imaging. Additionally, computational chemists often use this compound as a test case for density functional theory (DFT) calculations to predict spectroscopic properties.

The safety profile of 79098-88-7 remains an active area of investigation, with particular focus on its metabolic stability and cytochrome P450 interactions—key considerations in preclinical development. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory settings, reflecting broader industry concerns about chemical safety best practices.

Patent literature reveals that structural analogs of this compound have been claimed for various applications, from cognitive enhancers to anti-inflammatory agents. This has spurred discussions about intellectual property strategies in medicinal chemistry—a trending topic among research institutions and pharmaceutical companies. The compound's chiral center at the piperidine ring also makes it relevant to debates about enantioselective synthesis techniques.

Analytical characterization of 3-(1-benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one typically employs LC-MS and NMR spectroscopy, with particular attention to its distinctive proton coupling patterns in the piperidine ring. These methodologies are frequently searched by analytical chemists optimizing compound identification workflows. The compound's UV absorption maxima around 270-290 nm also make it suitable for photophysical studies.

Emerging research directions include exploring the compound's potential in targeted protein degradation (PROTAC technology) and as a building block for covalent inhibitors. These applications capitalize on its hydrogen bonding capacity and conformational flexibility—properties that rank high in current drug discovery priorities. The scientific community continues to investigate whether subtle modifications to its benzyl substituent could enhance selectivity for specific biological targets.

Environmental fate studies of CAS 79098-88-7 are limited but increasingly relevant given the focus on green chemistry principles. Computational models suggest moderate biodegradability, prompting discussions about sustainable synthesis routes—a subject gaining traction in academic and industrial circles alike. Researchers are particularly interested in developing catalytic methods for producing such nitrogen-rich heterocycles with reduced waste generation.

In conclusion, 3-(1-benzylpiperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one represents a fascinating case study at the intersection of medicinal chemistry, computational modeling, and materials science. Its structural features continue to inspire novel research across multiple disciplines, reflecting the compound's enduring relevance in contemporary scientific exploration.